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Compound of Interest

Compound Name: 4-Amino-3-iodophenol
CAS No.: 66416-73-7
Cat. No.: B1280279
Get Quote
. J

CAS: 66416-73-7 | Formula: CeHsINO | MW: 235.02 g/mol Synonyms: 3-lodo-4-aminophenol;
4-Hydroxy-2-iodoaniline

Executive Summary & Strategic Utility

4-Amino-3-iodophenol is a "privileged scaffold" in medicinal chemistry due to its unique
substitution pattern. It possesses three distinct reactive handles:

o Aryl lodide (C3): Highly reactive in Pd-catalyzed cross-coupling (Suzuki, Sonogashira, Heck)
under mild conditions, allowing for the introduction of complex aryl or alkyl groups.

e Primary Amine (C4) & Phenol (C1): Positioned ortho to the iodine and para to each other.
The ortho-amino-iodide motif is the "golden handle" for annulation reactions, enabling the
rapid construction of indoles, benzimidazoles, and benzothiazoles.

Key Pharmaceutical Relevance:

» Kinase Inhibitors: Precursor for 6-hydroxy-substituted indole/quinoline scaffolds often found
in tyrosine kinase inhibitors (e.g., VEGFR, EGFR targets).
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o Estrogen Receptor Agonists: Used in the synthesis of selective ER-beta agonists requiring a
specific biaryl phenol core.

o Diversity-Oriented Synthesis: Allows late-stage diversification via cross-coupling before final
cyclization.

Strategic Reaction Pathways (Visualized)

The following diagram illustrates the chemical versatility of 4-Amino-3-iodophenol,
highlighting its role as a divergent point for multiple drug scaffolds.
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Figure 1: Divergent synthesis pathways from 4-Amino-3-iodophenol to key pharmaceutical
scaffolds.

Detailed Synthesis Protocol

Objective: Preparation of 4-Amino-3-iodophenol from 3-lodophenol. Rationale: Direct
iodination of 4-aminophenol is difficult to control (often yielding 3,5-diiodo species). The most
reliable route involves nitration of 3-iodophenol followed by selective reduction.

Stage 1: Regioselective Nitration
e Precursor: 3-lodophenol (CAS 626-02-8).[1]

» Reaction: Electrophilic aromatic substitution. The hydroxyl group directs para, reinforcing the
ortho direction of the iodine atom, favoring the 4-position.
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Step-by-Step:

Dissolution: Dissolve 3-iodophenol (10.0 g, 45 mmol) in glacial acetic acid (50 mL). Cool the
solution to 0-5 °C in an ice bath.

Nitration: Prepare a solution of concentrated HNOs (3.0 mL, 1.05 eq) in acetic acid (10 mL).
Add this dropwise to the phenol solution over 30 minutes, maintaining temperature <10 °C.

Reaction: Stir at room temperature for 2 hours. Monitor by TLC (Hexane/EtOAc 3:1). Expect
two isomers: 3-iodo-4-nitrophenol (major) and 3-iodo-6-nitrophenol (minor).

Work-up: Pour the mixture into ice water (200 mL). The yellow precipitate forms.[2] Filter and
wash with cold water.[2]

Purification: Recrystallize from ethanol/water or purify via column chromatography (Silica gel,
0-20% EtOAc in Hexanes) to isolate 3-iodo-4-nitrophenol.

Stage 2: Selective Reduction

Precursor: 3-lodo-4-nitrophenol.

Reagent: Iron powder (Fe) / Ammonium Chloride (NH4Cl) or Tin(Il) Chloride (SnClz). Note:
Catalytic hydrogenation (H2/Pd) is risky as it may cause de-iodination.

Step-by-Step:

Setup: Suspend 3-iodo-4-nitrophenol (5.0 g, 18.8 mmol) in Ethanol (80 mL) and Water (20
mL).

Activation: Add Ammonium Chloride (5.0 g) and Iron powder (325 mesh, 5.0 g, ~5 eq).

Reflux: Heat the mixture to reflux (80 °C) with vigorous stirring for 2—4 hours. The yellow
color of the nitro compound should fade to a dark/beige suspension.

Filtration: Filter the hot mixture through a Celite pad to remove iron residues. Wash the pad
with hot ethanol.
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« |solation: Concentrate the filtrate under reduced pressure. The residue is often the HCI salt
or free base. Neutralize with saturated NaHCO:s if necessary and extract with Ethyl Acetate.

e Product: 4-Amino-3-iodophenol is obtained as a light beige to brown solid. Store in the dark
immediately.

Application Protocol: Suzuki-Miyaura Coupling

Objective: Synthesis of a 4-Amino-3-arylphenol (Biaryl intermediate). Challenge: The free
amine and phenol protons can interfere with some catalysts. A base-heavy aqueous system is
recommended to facilitate the reaction without protection.

Reagents:

Substrate: 4-Amino-3-iodophenol (1.0 eq)

Coupling Partner: Phenylboronic acid (1.2 eq)

Catalyst: Pd(PPhs)a (3-5 mol%)

Base: Na2COs (2.0 M aqueous solution, 3.0 eq)

Solvent: DME (Dimethoxyethane) or Dioxane.

Protocol:

Degassing: In a reaction vial, combine the iodophenol (235 mg, 1 mmol) and boronic acid
(146 mg, 1.2 mmol) in DME (5 mL). Sparge with Argon for 10 minutes.

o Catalyst Addition: Add Pd(PPhs)4 (58 mg, 0.05 mmol) and the aqueous NazCOs solution (1.5
mL).

» Heating: Seal the vial and heat to 85 °C for 4-12 hours. Monitor by LC-MS for the
consumption of the starting material (M+H 236).

o Work-up: Cool to room temperature. Dilute with water and extract with EtOAc (3x).[2]

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1280279/docs?utm_src=pdf-body#application-note-4-amino-3-iodophenol-as-a-pharmaceutical-intermediate
https://www.benchchem.com/product/b1280279/docs?utm_src=pdf-body#application-note-4-amino-3-iodophenol-as-a-pharmaceutical-intermediate
https://pdf.benchchem.com/15334/A_Comparative_Guide_to_the_Synthesis_of_4_Amino_2_3_diiodophenol_A_Novel_Regioselective_Approach.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280279?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

 Purification: The product (a biaryl amine) is often more polar. Purify via Flash
Chromatography (DCM/MeOH gradient).

QC, Handling & Safety Standards

Parameter Specification |/ Guideline

Off-white to beige/brown powder. Darkens on
Appearance _ _
exposure to light/air.

-20 °C, under Argon, protected from light.
Storage ] ] )
Unstable in solution over long periods.

HPLC: C18 Column, Water/ACN gradient (0.1%
) TFA). Detect at 254 nm. *H NMR (DMSO-de):
Purity Check . -
Look for characteristic splitting of the 1,3,4-

trisubstituted ring.

Irritant.[3] Potential sensitizer. lodinated
Safety aromatics can release iodide/iodine upon

thermal decomposition.

Troubleshooting Note (De-iodination): If significant de-iodination (loss of lodine, M-126) is
observed during the Suzuki coupling, switch to a milder precatalyst like Pd(dppf)Clz or lower
the reaction temperature to 60 °C and extend the time.

References

¢ Synthesis via Nitration/Reduction:Synthesis and biological activity of 5-aza-ellipticine
derivatives. Bioorg. Med. Chem. Lett. (Cited for reduction of 3-iodo-4-nitrophenol).[4]

e Suzuki Coupling Methodology:Suzuki—Miyaura Coupling of Halophenols and Phenol Boronic
Acids.[5] J. Org.[6] Chem. (General protocols for unprotected halophenols).

o Chemical Properties:4-Amino-3-iodophenol CAS 66416-73-7 Data.[1][7] ChemicalBook.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: 4-Amino-3-iodophenol as a
Pharmaceutical Intermediate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280279/docs#application-note-4-amino-3-
iodophenol-as-a-pharmaceutical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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Contact our Ph.D. Support Team for a compatibility check
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